Cas no 1602816-47-6 (1-cyclobutyl-3-ethynylbenzene)

• Product Name: 1-cyclobutyl-3-ethynylbenzene
• CAS No: 1602816-47-6
• MF: C₁₂H₁₂
• MW: 156.223683357239
• MDL: MFCD29060548
• CID: 4607807
• PubChem ID: 114605890
• Update Time: 2025-05-24

1-cyclobutyl-3-ethynylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-cyclobutyl-3-ethynylbenzene
• Benzene, 1-cyclobutyl-3-ethynyl-

• MDL： MFCD29060548
• Inchi： 1S/C12H12/c1-2-10-5-3-8-12(9-10)11-6-4-7-11/h1,3,5,8-9,11H,4,6-7H2
• InChI Key： BTSJGIPSLSFIJC-UHFFFAOYSA-N
• SMILES： C1(C2CCC2)=CC=CC(C#C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 1-cyclobutyl-3-ethynylbenzene

Introduction to 1-cyclobutyl-3-ethynylbenzene (CAS No. 1602816-47-6)

1-cyclobutyl-3-ethynylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 1602816-47-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of benzenoid derivatives, characterized by the presence of both a cyclobutyl group and an ethynyl (acetylenic) substituent on the aromatic ring. The unique structural features of 1-cyclobutyl-3-ethynylbenzene make it a versatile intermediate in synthetic chemistry, particularly in the development of novel pharmaceutical agents and advanced functional materials.

The cyclobutyl moiety introduces a rigid, cyclic structure to the benzene ring, which can influence electronic properties, steric hindrance, and metabolic stability. In contrast, the ethynyl group provides a site for further functionalization through reactions such as Sonogashira coupling, which is widely employed in medicinal chemistry to construct complex molecular architectures. The combination of these two substituents makes 1-cyclobutyl-3-ethynylbenzene a valuable building block for designing molecules with tailored biological activities.

Recent advancements in drug discovery have highlighted the importance of structural diversity in lead compounds. The presence of both cycloalkyl and alkyne functionalities in 1-cyclobutyl-3-ethynylbenzene offers a unique chemical space that may be exploited for developing innovative therapeutic strategies. For instance, studies have demonstrated that benzenoid derivatives with cycloalkyl substituents exhibit enhanced binding affinity to certain biological targets due to improved hydrophobic interactions and steric complementarity. Similarly, ethynyl-containing compounds have shown promise in modulating enzyme activity and receptor interactions.

In materials science, 1-cyclobutyl-3-ethynylbenzene has been explored for its potential applications in organic electronics. The rigid cyclobutyl group can contribute to thermal stability, while the ethynyl moiety allows for conjugation with other aromatic systems to form π-conjugated polymers or small-molecule emitters. Such materials are crucial for applications in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent research has shown that incorporating cycloalkyl-substituted aromatics into these systems can improve device performance by reducing molecular aggregation and enhancing charge transport.

The synthesis of 1-cyclobutyl-3-ethynylbenzene typically involves multi-step organic transformations starting from commercially available precursors. A common approach includes the bromination of cyclobutane followed by Suzuki-Miyaura cross-coupling with 3-bromoiodobenzene, followed by deprotonation and terminal alkyne formation. Alternatively, palladium-catalyzed coupling reactions can be employed to introduce the ethynyl group directly onto the cyclobutyl-substituted benzene ring. These synthetic strategies highlight the compound's utility as a scaffold for further chemical manipulation.

From a pharmacological perspective, 1-cyclobutyl-3-ethynylbenzene has been investigated for its potential role in modulating neurological pathways. The structural motif is reminiscent of known bioactive molecules that interact with serotonin receptors or GABAergic systems. Preliminary computational studies suggest that the compound may exhibit selectivity for certain serotonin subtypes due to its combined hydrophobic and steric profile. While no clinical trials have been conducted as of yet, these findings underscore the compound's relevance as a candidate for further pharmacological exploration.

The versatility of 1-cyclobutyl-3-ethynylbenzene extends beyond pharmaceutical applications into agrochemicals and specialty chemicals. Its unique reactivity allows for derivatization into herbicides or fungicides where cycloalkyl-substituted aromatics are known to enhance environmental stability while maintaining efficacy. Additionally, the compound serves as a precursor for synthesizing dyes and pigments with improved lightfastness properties, making it valuable in industries requiring high-performance colorants.

Future research directions may focus on optimizing synthetic routes to improve yield and scalability while exploring novel derivatives of 1-cyclobutyl-3-ethynylbenzene through directed functionalization. Advances in flow chemistry could also enable more efficient production processes for this compound, reducing reliance on traditional batch reactions. Furthermore, computational modeling techniques may help elucidate structure-activity relationships more precisely, guiding medicinal chemists toward designing next-generation bioactive molecules.

In conclusion,1-cyclobutyl-3-ethynylbenzene (CAS No. 1602816-47-6) represents a fascinating compound with broad applications across multiple scientific disciplines. Its unique structural features offer opportunities for innovation in drug discovery, materials science, and industrial chemistry. As research continues to uncover new possibilities for this molecule,1-cyclobutyl-3-ethynylbenzene is poised to remain a cornerstone of synthetic chemistry and applied science in the years to come.